1-[2-(Trimethylsilyl)ethoxy]methyl-1H-1,2,3-triazole

• Molecular Formula: C8H17N3OSi
• Molecular Weight: 199.33 g/mol
• IUPAC Name: trimethyl-[2-(triazol-1-ylmethoxy)ethyl]silane
• InChI: InChI=1S/C8H17N3OSi/c1-13(2,3)7-6-12-8-11-5-4-9-10-11/h4-5H,6-8H2,1-3H3
• InChI Key: RZLMQJSSMROKSS-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CCOCN1C=CN=N1

Description

1-[2-(Trimethylsilyl)ethoxy]methyl-1H-1,2,3-triazole is a useful research compound. Its molecular formula is C8H17N3OSi and its molecular weight is 199.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (289 mg; 60% suspension in paraffin oil) in THF (10 ml) was treated under an argon atmosphere at RT dropwise with a solution of 1,2,3-triazole (500 mg) in THF (10 ml). The mixture was stirred at RT for 1 hour and was then treated at 0° C. dropwise with (2-(chloromethoxy)ethyl)trimethylsilane (1.21 g). Stirring was continued for 2 h. The reaction was quenched with water (10 ml), the layers were separated and the aqueous layer once extracted with AcOEt (15 ml). The combined organic layers were dried over MgSO4, filtered and the solvent was removed in vacuo to give the title compound as a crude product that was used without further purification. Colorless liquid (1.5 g). MS (m/e): 198.204 (M-H+).